2-ethoxy-N-(3-hydroxyphenyl)benzamide

• CAS RN: 723757-73-1
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-ethoxy-N-(3-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H15NO3/c1-2-19-14-9-4-3-8-13(14)15(18)16-11-6-5-7-12(17)10-11/h3-10,17H,2H2,1H3,(H,16,18)
• InChI Key: DZFQQMZEGCPBLI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)O

Description

2-ethoxy-N-(3-hydroxyphenyl)benzamide, also known as EHNA, is a small molecule inhibitor that has been widely used in scientific research. EHNA is a potent inhibitor of adenosine deaminase (ADA), an enzyme that catalyzes the deamination of adenosine to inosine. EHNA has been shown to have a wide range of biological effects, including anti-inflammatory, anti-tumor, and neuroprotective activities.

Mechanism of Action

2-ethoxy-N-(3-hydroxyphenyl)benzamide acts as a competitive inhibitor of ADA, binding to the active site of the enzyme and preventing the deamination of adenosine. This leads to an increase in the levels of adenosine, which can activate various adenosine receptors and mediate its biological effects.
Biochemical and Physiological Effects:
2-ethoxy-N-(3-hydroxyphenyl)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and protect against neuronal damage. 2-ethoxy-N-(3-hydroxyphenyl)benzamide has also been shown to increase the levels of adenosine in the brain, which can have neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-(3-hydroxyphenyl)benzamide has several advantages for use in laboratory experiments. It is a potent and specific inhibitor of ADA, and its effects can be easily measured using various biochemical and physiological assays. However, 2-ethoxy-N-(3-hydroxyphenyl)benzamide has some limitations, including its potential toxicity and the need for careful dosing in animal studies.

Future Directions

There are several future directions for research on 2-ethoxy-N-(3-hydroxyphenyl)benzamide. One area of interest is the development of more potent and specific ADA inhibitors. Another area of interest is the investigation of the role of adenosine in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 2-ethoxy-N-(3-hydroxyphenyl)benzamide could be used as a tool to investigate the role of adenosine in the regulation of immune function and inflammation.

Synthesis Methods

2-ethoxy-N-(3-hydroxyphenyl)benzamide can be synthesized using various methods, including the reaction of 2-ethoxybenzoyl chloride with 3-hydroxyaniline in the presence of a base, or the reaction of 2-ethoxybenzoic acid with 3-aminophenol in the presence of a coupling agent. The synthesis of 2-ethoxy-N-(3-hydroxyphenyl)benzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-ethoxy-N-(3-hydroxyphenyl)benzamide has been extensively used in scientific research as an ADA inhibitor. ADA plays a critical role in regulating the levels of adenosine and deoxyadenosine in the body, and its inhibition by 2-ethoxy-N-(3-hydroxyphenyl)benzamide has been shown to have a wide range of biological effects. 2-ethoxy-N-(3-hydroxyphenyl)benzamide has been used in studies investigating the role of adenosine in inflammation, cancer, and neuroprotection.